Cas no 1248986-97-1 (ethyl 4-sulfamoylbutanoate)

• Product Name: ethyl 4-sulfamoylbutanoate
• CAS No: 1248986-97-1
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5799406
• PubChem ID: 61374945
• Update Time: 2025-05-20

ethyl 4-sulfamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(aminosulfonyl)-, ethyl ester
• Ethyl 4-sulfamoylbutanoate
• ethyl 4-sulfamoylbutanoate

• Inchi： 1S/C6H13NO4S/c1-2-11-6(8)4-3-5-12(7,9)10/h2-5H2,1H3,(H2,7,9,10)
• InChI Key： MHLNHKAXGOHWLC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCS(N)(=O)=O

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 333.7±44.0 °C(Predicted)
• pka: 10.62±0.60(Predicted)

Additional information on ethyl 4-sulfamoylbutanoate

Ethyl 4-Sulfamoylbutanoate (CAS No. 1248986-97-1): A Comprehensive Overview

Ethyl 4-sulfamoylbutanoate (CAS No. 1248986-97-1) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role as a building block in the synthesis of more complex molecules.

The chemical formula of ethyl 4-sulfamoylbutanoate is C₇H₁₃NO₄S, and it is a white crystalline solid at room temperature. Its molecular weight is approximately 203.25 g/mol. The compound's structure features an ester group (-COOEt) and a sulfamoyl group (-SO₂NH₂) attached to a butane chain, which imparts unique chemical and physical properties.

In recent years, ethyl 4-sulfamoylbutanoate has been the subject of extensive research due to its potential in various therapeutic applications. One notable area of interest is its use as an intermediate in the synthesis of anti-inflammatory drugs. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the development of new treatments for conditions such as arthritis and other inflammatory disorders.

Beyond its pharmaceutical applications, ethyl 4-sulfamoylbutanoate has also found use in the field of organic synthesis. Its versatile reactivity allows it to serve as a key intermediate in the synthesis of a wide range of organic compounds. For example, it can be used to synthesize sulfonamide derivatives, which are important in the development of antibiotics and other medicinal agents.

The synthetic route to ethyl 4-sulfamoylbutanoate typically involves the reaction of 4-bromobutanoic acid with ethanol in the presence of a catalyst, followed by the introduction of a sulfamoyl group through a series of well-defined chemical transformations. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, ethyl 4-sulfamoylbutanoate is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound.

The environmental impact of ethyl 4-sulfamoylbutanoate is another important consideration. While it is not classified as a hazardous substance under current regulations, it is advisable to dispose of any waste products responsibly to minimize potential environmental contamination.

In conclusion, ethyl 4-sulfamoylbutanoate (CAS No. 1248986-97-1) is a valuable compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and versatile reactivity make it an important intermediate in the development of new drugs and materials. As research continues to uncover new properties and applications, the importance of this compound is likely to grow in the coming years.